Cas no 1800-40-4 (2-fluorophenoxathiin)

• Product Name: 2-fluorophenoxathiin
• CAS No: 1800-40-4
• MF: C₁₂H₇FOS
• MW: 218.246785402298
• CID: 865504
• PubChem ID: 137218
• Update Time: 2025-04-19

2-fluorophenoxathiin Chemical and Physical Properties

Names and Identifiers

• 2-fluorophenoxathiin
• 2-Fluorophenoxathiine

• Inchi： 1S/C12H7FOS/c13-8-5-6-10-12(7-8)15-11-4-2-1-3-9(11)14-10/h1-7H
• InChI Key： UKZYOLQBLTVVRO-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2OC2C=CC(=CC1=2)F

Computed Properties

• Exact Mass: 218.02021
• Monoisotopic Mass: 218.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 34.5Ų

Experimental Properties

• Density: 1.357
• Boiling Point: 310.5°C at 760 mmHg
• Flash Point: 141.6°C
• Refractive Index: 1.654
• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxathiins Phenoxathiins